molecular formula C12H20N4O B8397432 5-Amino-pyridine-2-carboxylic acid (2-diethylamino-ethyl)-amide

5-Amino-pyridine-2-carboxylic acid (2-diethylamino-ethyl)-amide

Cat. No.: B8397432
M. Wt: 236.31 g/mol
InChI Key: BEENPMPYLICFRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-pyridine-2-carboxylic acid (2-diethylamino-ethyl)-amide is a useful research compound. Its molecular formula is C12H20N4O and its molecular weight is 236.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H20N4O

Molecular Weight

236.31 g/mol

IUPAC Name

5-amino-N-[2-(diethylamino)ethyl]pyridine-2-carboxamide

InChI

InChI=1S/C12H20N4O/c1-3-16(4-2)8-7-14-12(17)11-6-5-10(13)9-15-11/h5-6,9H,3-4,7-8,13H2,1-2H3,(H,14,17)

InChI Key

BEENPMPYLICFRH-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CCNC(=O)C1=NC=C(C=C1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 5-amino-pyridine-2-carboxylic acid is coupled to N,N-diethyl-ethane-1,2-diamine (0.47 mL, 3.32 mmol), in the presence of O-(7-azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate (1.26 g, 3.33 mmol), and DIPEA (0.59 mL, 3.33 mmol) in THF (10 mL). The mixture is stirred at room temperature for 48 hours. The solvent is removed in vacuo and the residue partitioned between water-EtOAc. The organic layer is dried over MgSO4, filtered and concentrated to give a residue purified by silica gel column chromatography. 5-Amino-pyridine-2-carboxylic acid (2-diethylamino-ethyl)-amide is isolated (394 mg, 100%) eluting with 96:4 DCM:NH3 (7M in MeOH).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.47 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.59 mL
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Five

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